2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methylacetamide

• IUPAC Name: 2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-methylacetamide
• InChI: InChI=1S/C16H19N5O4/c1-3-25-12-6-4-11(5-7-12)19-8-9-20-14(23)15(24)21(18-16(19)20)10-13(22)17-2/h4-7H,3,8-10H2,1-2H3,(H,17,22)
• InChI Key: HLIOLTHXZATYNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an imidazo[2,1-c][1,2,4]triazine ring which is a fused heterocyclic structure. This type of structure is found in several kinase inhibitors and nucleoside drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 1,2,4-triazolo[5,1-c][1,2,4]triazin-7-ones have been synthesized and studied. The development of convenient methods for the synthesis of new derivatives of these compounds is always in demand.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The structure would likely be determined using techniques such as X-ray crystallography and NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. The presence of multiple functional groups provides many possibilities for reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present.

Scientific Research Applications

Synthesis and Biological Applications

Heterocyclic Compound Synthesis

Research has focused on synthesizing novel heterocyclic compounds, including benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines, derived from similar base compounds. These efforts aim to explore anti-inflammatory and analgesic properties, with some compounds showing significant COX-2 selectivity and promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Another avenue of research involves the synthesis of triazole derivatives from related compounds, indicating good to moderate antimicrobial activities against various microorganisms. This highlights the potential for creating new antibiotics or antimicrobial agents from this chemical class (Bektaş et al., 2007).

Antiviral Research

Some studies explore the synthesis of benzamide-based aminopyrazoles and their derivatives, demonstrating significant anti-influenza A virus activity. This suggests potential applications in developing antiviral drugs, especially against bird flu influenza (Hebishy et al., 2020).

Chemical Synthesis and Drug Development

Drug Precursors

Research into the synthesis of complex benzimidazole, benzoxazole, and benzothiazole derivatives showcases the chemical's role in creating compounds with broad-spectrum antimicrobial activity. This underscores the compound's significance in drug discovery and development processes (Padalkar et al., 2014).

Antihistaminic Agents

The development of benzimidazole derivatives as H1-antihistaminic agents illustrates the potential for creating more effective antihistamines. This research not only adds to our understanding of histamine receptors but also opens the door to novel treatments for allergies and related conditions (Iemura et al., 1986).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, compounds with similar structures have been used as kinase inhibitors in cancer therapy.

Future Directions

Future research could focus on developing new synthesis methods for this compound and studying its potential applications. For example, it could be explored for use in targeted therapies for cancer treatment.